This article presents two novel high-voltage pulse generator (HVPG) structures. These modular topologies are based on the buck-boost converter (BBC) operated in discontinuous conduction mode (DCM). The proposed generators produce unipolar and bipolar bell-shaped pulses, which can be applied for applications with high resistive loads. In these structures, the capacitors can be charged up to several times the dc input voltage, simultaneously. Accordingly, they have a high voltage (HV) gain even with a low-voltage dc (LVDC) source. This allows for a compact structure with a low number of modules (switches, diodes, capacitors, etc.). By reducing the number of modules, the total cost and power losses are reduced and the reliability is increased and its maintenance and fault detection would become easier. The other significant advantage of the proposed topologies is the voltage rating reduction of switches and diodes. Also, the series connection of switches and diodes is not required in this structure, which decreases the complexity and costs. Furthermore, due to the simultaneous charging of the capacitors, high-frequency pulses can be generated. Moreover, pulsewidth and pulse rise time are designed arbitrary parameters in nanosecond to microsecond ranges and they are completely independent of the gate driver and switch speed. In the design section, the parameters of the structure are determined based on the pulse specifications. The structures are simulated in MATLAB/SIMULINK environment. The experimental results for 1 kV output voltage confirm the performance of the proposed structures.

High power radio frequency (RF) conditioning is a key step for the RF components to gain full performance. In the construction of high energy photon source (HEPS), upgrading Beijing Electron-Positron Collider (BEPCII), preresearch of circular electron positron collider (CEPC), and other projects at Institute of High Energy Physics (IHEP), there will be a lot of RF conditioning tasks within a very tight schedule. To improve the conditioning efficiency, an optimized automatic control has been developed. The automatic control system is developed based on the Experimental Physics and Industrial Control System (EPICS). The control hardware platform adopts a combination of the Micro Telecom Computing Architecture (MTCA) based low-level control and programmable logic controller (PLC) interlocking unit, which integrates a variety of measurements to ensure safe and reliable unattended operations during high-power (up to 160 MW) and high gradient (up to 33 MV/m) testing. The finite state transfer based on multiple event-triggered interrupt processes is used to improve conditioning efficiency. Taking the conditioning of the HEPS 3-m-long acceleration structure as an example, the breakdown rate (BDR) at high power is less than one out of 180 000 pulses. The time consumed for each accelerating structure is reduced by a factor of nearly 2/3. Experiments show that the system realizes the unattended operation of whole process, and improves conditioning efficiency.

The nonlinear propagation of 3-D cylindrical dust-acoustic (DA) solitary waves in an unmagnetized dusty plasma system consisting of mobile adiabatic positively charged dust (PCD) grains, nonthermal ions, and electrons is investigated. The basic properties of nonlinear DA solitary structures, which exist in such a warm dusty plasma medium, are studied. The ( $3+1$ )-dimensional cylindrical Kadomstev–Petviashvili equation (cKPE) (also known as cylindrical Korteweg-de Vries (KdV) equation) is derived by using the reductive perturbation method (RPM). The possible region of the formation of solitons is shown. The effects of different plasma parameters (viz., the nonthermal parameter, the dust-to-ion temperature ratio, the ion-to-dust number density ratio, etc.) on the characteristics of the DA solitary waves are studied, and also the graphical representation of the cylindrical DA solitary structures is presented. The polarity of DA solitary waves changes with different plasma parameters (viz., the ion-to-electron temperature ratio, the nonthermality of ions and electrons, the ion-to-dust number density, etc.). These results may improve our understanding of DA solitary structures in space and laboratory plasma devices where nonthermal dusty plasma occurs.

In this article, Boltzmann’s general plasma kinetics and the Fokker–Planck–Landau (FPL) collision model of dusty plasma are used to obtain the expression of the dielectric coefficient of dusty plasma under the influence of an external magnetic field and the collision condition of the fully ionized FPL model. The charging effect of dusty plasma is fully considered. The absorption characteristics of circularly polarized waves in the terahertz band under different plasma parameters are calculated and analyzed by using the transfer matrix method. Results show that the intensity of the external magnetic field, the size and concentration of dust particles, the effective collision frequency and thickness of dusty plasma, the incidence angle of the electromagnetic waves, and the electron temperature greatly influence the absorption characteristics of circularly polarized electromagnetic waves. The propagation characteristics of circularly polarized waves caused by different external magnetic fields are evaluated. An absorption band is formed near the cyclotron frequency when the external magnetic field increases to a certain extent, and the direction of the electron cyclotron and the rotation direction of the polarized wave are consistent. The position and frequency band of dusty plasma can be controlled by artificially changing the magnitude of the external magnetic field. These results provide a theoretical basis for the study of electromagnetic wave propagation in weakly colliding, fully ionized dusty plasma and the propagation mechanism of an electromagnetic wave in the local high-temperature area of the hypersonic target.

The hardness of a thin film structural material is a direct reflection of its comprehensive mechanical properties, which are dependent on the film thickness. In recent years, laser-induced breakdown spectroscopy (LIBS) has been gradually applied to the determination of the hardness of materials; however, there is no relevant studies have been conducted on thin film structural materials. In this study, Q235 steels with different copper plating thicknesses on the surface were used to determine the correlation between the hardness and spectroscopic parameters. Nanoindentation was used for the hardness analysis. First, a linear relationship was obtained between the sample hardness and copper film thickness and the goodness-of-fit value was 0.9961. Second, we calibrated the plasma temperature and Cu ionic-to-atomic line intensity ratio of the surface spectra to the hardness and found that the spectroscopic parameters of the surface spectra of the samples were not sufficient to characterize their hardness. Finally, the number of shots reaching the Cu-substrate interface is determined by the similarity between the spectra obtained from two adjacent shots, 2, 5, 21, and 96, respectively. We determined a more accurate linear relationship between the plasma temperature, ionic-to-atomic line intensity ratio of the spectra at the film-substrate interface, and sample hardness. The goodness-of-fit values were 0.9923 and 0.9973. This demonstrates that the spectra at the film-substrate interface are more suitable for sample hardness analysis and LIBS is a potential method for the estimation of the hardness of thin film structural materials.

During radio frequency (RF) conditioning of the ion cyclotron resonance heating (ICRH) system on WEST, under vacuum, pressure rises are measured inside the antennas. A proposed hypothesis for the cause of this phenomenon is multipactor, an electron multiplication process taking place in RF devices under vacuum. Modelling multipactor conditions in a resonant antenna, i.e., under high standing wave (SW) ratio, requires particular precautions. This article proposes a methodology to determine the multipactor conditions in such a context. Using the proposed approach, the operational conditions, expressed as the generator’s RF powers, of the appearance of multipactor inside a WEST ICRH antenna during its RF conditioning under vacuum, are deduced. Calculations are performed for two different surface states: when the surface is baked but nonconditioned, and when it is baked and fully conditioned. For the nonconditioned surface state, it is shown that when only one side of the under-conditioning ICRH antenna is powered, the off-mode side is prone to multipactor when its capacitors are tuned. Detuning the capacitors on the off-mode side suppresses almost the multipactor on the nonpowered side for the frequency range of interest. Moreover, it is shown that the fully conditioned antenna surface state can suppress the appearance of multipactor in some regions of the antenna.

The reluctance electromagnetic launchers mainly use the driving coils to generate high magnetic field to accelerate the ferromagnetic projectiles. Its advantages in accelerating large-mass projectiles have attracted considerable attention. However, during the projectile acceleration of conventional reluctance electromagnetic launchers, residual currents in the drive coils may produce opposing forces that reduce launch speed and efficiency. For this issue, an improved pulsed power supply circuit for reluctance electromagnetic launchers is proposed in this article based on a bridge-type capacitor circuit. The circuit can quickly reduce the residual current of the driving coil and recover the residual current energy. Since the circuit uses the same capacitor to power the drive coil and recover the remaining energy, the remaining energy recovered by the capacitor can be used as the initial energy storage for a new cycle. This can shorten the charging time for new cycles. In this article, the basic principle of the improved pulsed power supply circuit is introduced and analyzed in detail, and a comparative analysis is carried out with the traditional circuit through simulation. The results show that the new circuit has better characteristics in terms of residual energy recovery.

The state of art of charge conserving electromagnetic finite element particle-in-cell (EM-FEMPIC) has grown by leaps and bounds in the past few years. These advances have primarily been achieved for leap-frog time stepping schemes for Maxwell solvers, in large part, due to the method strictly following the proper space for representing fields, charges, and measuring currents. Unfortunately, leap-frog-based solvers (and their other incarnations) are only conditionally stable. Recent advances have made it possible to construct EM-FEMPIC methods built around unconditionally stable time-stepping methods while conserving charge. Together with the use of a quasi-Helmholtz decomposition, these methods were both unconditionally stable and satisfied Gauss’ laws to machine precision. However, this architecture was developed for systems with explicit particle integrators where fields and velocities were off by a time step. While completely self-consistent methods exist in the literature, they follow the classic rubric: collect a system of first-order differential equations (Maxwell and Newton equations) and use an integrator to solve the combined system. These methods suffer from the same side effect as earlier—they are conditionally stable. Here, we propose a different approach; we pair an unconditionally stable Maxwell solver to an exponential predictor corrector (PC) method for Newton’s equations. As we will show via numerical experiments, the proposed method conserves energy within a particle-in-cell (PIC) scheme, has an unconditionally stable electromagnetic (EM) solve, solves Newton’s equations to much higher accuracy than a traditional Boris solver, and conserves charge to machine precision. We further demonstrate benefits compared with other polynomial methods to solve Newton’s equations, like the well-known Boris push.

The copper foil pulse inductor used for electromagnetic rail launch works in instantaneous super-high current conditions, and the copper foil needs to bear high current density, which also affects the eddy current distribution in the metal shell. The loss and temperature rise generated in the copper foil and the shell affect the efficiency and operation stability of the pulse inductor, and are important performance indicators to test whether the pulse inductor can achieve rapid and continuous pulse discharge. The magneto-thermal coupling simulation model was built by the finite element method (FEM) and boundary element method (BEM), and the numerical calculation results of the loss and temperature rise of the copper foil and shell of the pulse inductor were obtained when the electromagnetic rail launched. Aiming at the problem of large shell loss, a structural optimization scheme is proposed to increase the gap between the copper foil and the shell and reduce the wall thickness of the shell. The simulation shows that after the structure is optimized, the copper foil loss slightly increases by 1.29% during a single launch, but the shell loss decreases by 21.33%, at the same time, the temperature rise of copper foil and the strength of the shell meet the safety requirements of $6\times $ consecutive launches. Finally, the accuracy of the simulation calculation model and the scheme to reduce eddy current loss of shell are verified by experimental measurement.

Avoiding the ablation on the rail surface and obtaining large enough electromagnetic thrust to push the armature forward to high speed are two core contents of the electromagnetic launch technology. Reducing the ablation on the rail surface as much as possible can effectively extend the service life of the electromagnetic launcher (EML). The greater the electromagnetic thrust, the greater the initial velocity of the armature launched by the EML. The ablation on the rail is closely related to the temperature of the rail surface, and the electromagnetic thrust is proportional to the inductance gradient in the rails. The water flowing through cooling channels in rails can take away most of the heat generated by megaampere current flowing through the rails and armature in a few milliseconds. In this way, serious ablation on the rail can be avoided. Although the cooling channels are very helpful to reduce the ablation on rails, if the location distribution of the cooling channels in rails is not appropriate, the inductance gradient in the rails will be affected. This will affect the electromagnetic thrust in the EML. Therefore, the expressions of the inductance gradient in the rails with or without cooling channels are deduced and verified by the FEA in this article. The influence of the position distribution of the cooling channel on the inductance gradient in rails is analyzed. The results show that, with the increase of frequency, the influence of cooling channels on the inductance gradient in the rails diminishes gradually; if the distance between the cooling channels and the surface of the rails is greater than a certain value, the inductance gradient is no longer influenced by the cooling channels. At last, the relationship among ${L} ^{\prime} $ , ${L} _{\mathbf {1}}$ , and ${L} _{\mathbf {2}}$ are fit in this article. It can be used to find the rail parameters that meet both thermal management and electromagnetic driving force requirements.